3-[1-butyl-5-(4-fluorophenyl)-1H-pyrrol-2-yl]propanoic acid

• IUPAC Name: 3-[1-butyl-5-(4-fluorophenyl)pyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C17H20FNO2/c1-2-3-12-19-15(9-11-17(20)21)8-10-16(19)13-4-6-14(18)7-5-13/h4-8,10H,2-3,9,11-12H2,1H3,(H,20,21)
• InChI Key: NTNOEDPRBRTSJO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=CC=C1C2=CC=C(C=C2)F)CCC(=O)O
• Molecular Formula: C17H20FNO2
• Molecular Weight: 289.34 g/mol

Description

3-[1-butyl-5-(4-fluorophenyl)-1H-pyrrol-2-yl]propanoic acid, commonly known as BFPP, is a chemical compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). BFPP is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a group of lipid compounds involved in inflammation, pain, and fever.

Mechanism of Action

BFPP exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX enzymes, BFPP reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
BFPP has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α). BFPP has also been shown to reduce the expression of adhesion molecules, which play a role in the recruitment of inflammatory cells to sites of inflammation. In addition, BFPP has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

BFPP has several advantages for lab experiments. It is a potent inhibitor of COX enzymes, making it a useful tool for studying the role of prostaglandins in inflammation and pain. It is also relatively stable and can be easily synthesized, making it readily available for use in experiments. However, BFPP has some limitations. It is a relatively new compound, and its long-term effects on human health are not yet fully understood. In addition, BFPP has been shown to have some toxicity in animal studies, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on BFPP. One area of interest is the development of new analogs of BFPP that may have improved efficacy and reduced toxicity. Another area of interest is the investigation of the potential use of BFPP in the treatment of cancer. Finally, further research is needed to fully understand the long-term effects of BFPP on human health and to determine its safety for use in humans.

Scientific Research Applications

BFPP has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of various inflammatory conditions, such as rheumatoid arthritis, osteoarthritis, and gout. BFPP has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.